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Abstract
This technical guide provides a comprehensive overview of the proposed structure elucidation

of the novel compound 4-Aminooxane-4-carbonitrile. Due to the limited availability of direct

experimental data for this specific molecule, this document outlines a robust, analogous-based

approach for its synthesis and characterization. The methodologies and expected data

presented herein are based on well-established principles of organic chemistry and

spectroscopic analysis of similar structures, such as aminocycloalkane carbonitriles. This guide

is intended to serve as a foundational resource for researchers interested in the synthesis and

characterization of this and related heterocyclic compounds.

Introduction
4-Aminooxane-4-carbonitrile is a heterocyclic compound with potential applications in

medicinal chemistry and drug development. Its structure, featuring a central oxane ring

substituted with both an amino and a nitrile group at the C4 position, presents a unique scaffold

for the design of novel therapeutic agents. The elucidation of its precise chemical structure is a

critical first step in understanding its physicochemical properties and biological activity. This

guide details a proposed synthetic route and a comprehensive analytical workflow for the

unambiguous determination of its structure.
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Proposed Synthesis
The synthesis of 4-Aminooxane-4-carbonitrile can be effectively achieved via a Strecker

synthesis, a well-established method for the preparation of α-aminonitriles from ketones.[1][2]

[3] In this proposed route, tetrahydro-4H-pyran-4-one (4-oxooxane) serves as the ketone

precursor.

Synthetic Pathway
The reaction proceeds in a one-pot, three-component manner, involving the reaction of 4-

oxooxane with ammonia and a cyanide source, typically trimethylsilyl cyanide (TMSCN) or an

alkali metal cyanide like potassium cyanide (KCN).[4][5]

Figure 1: Proposed synthetic pathway for 4-Aminooxane-4-carbonitrile.

Experimental Protocol
Materials:

Tetrahydro-4H-pyran-4-one (1.0 eq)

Ammonium chloride (1.2 eq)

Potassium cyanide (1.2 eq)

Ammonia solution (28-30%)

Methanol

Water

Diethyl ether

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve tetrahydro-4H-pyran-4-one

in methanol.
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Add a solution of ammonium chloride in water, followed by the dropwise addition of ammonia

solution.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add a solution of potassium cyanide in water to the cooled reaction mixture.

Allow the reaction to stir at room temperature for 24-48 hours, monitoring the progress by

thin-layer chromatography (TLC).

Upon completion, quench the reaction by the addition of water.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude

product.

Purify the crude 4-Aminooxane-4-carbonitrile by column chromatography on silica gel.

Structure Elucidation Workflow
A combination of spectroscopic techniques is essential for the unambiguous structure

elucidation of the synthesized compound.[6]
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Figure 2: Workflow for the structure elucidation of 4-Aminooxane-4-carbonitrile.

Predicted Spectroscopic Data
The following tables summarize the expected spectroscopic data for 4-Aminooxane-4-
carbonitrile based on its proposed structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 3.8 - 4.0 t 4H
H-2, H-6 (axial &

equatorial)

~ 2.0 - 2.2 m 4H
H-3, H-5 (axial &

equatorial)

~ 1.8 s (br) 2H -NH₂

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~ 120 -C≡N

~ 65 C-2, C-6

~ 55 C-4

~ 35 C-3, C-5

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

3400 - 3250 Medium N-H stretch (primary amine)[7]

2950 - 2850 Strong C-H stretch (aliphatic)

2260 - 2240 Sharp, Medium C≡N stretch (nitrile)[8]

1650 - 1580 Medium N-H bend (primary amine)[7]

1150 - 1050 Strong C-O-C stretch (ether)

Mass Spectrometry (MS)
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Table 4: Predicted Mass Spectrometry Data

m/z Interpretation

126.08 [M]⁺ (Molecular Ion)

111.06 [M - NH₂]⁺

99.07 [M - HCN]⁺

70.04 [M - C₂H₄O]⁺ (Loss of ethylene oxide)

Conclusion
While direct experimental data for 4-Aminooxane-4-carbonitrile is not readily available in the

current literature, this technical guide provides a scientifically sound and detailed framework for

its synthesis and comprehensive structure elucidation. The proposed Strecker synthesis offers

a reliable method for its preparation, and the outlined spectroscopic workflow, including NMR,

IR, and mass spectrometry, will enable its unambiguous characterization. The predicted data

serves as a valuable reference for researchers embarking on the synthesis and analysis of this

and related novel heterocyclic compounds. This foundational knowledge is crucial for the future

exploration of its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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